Cas no 139572-68-2 (Acetamide, 2,2,2-trichloro-N-(2,6-dichloro-4-nitrophenyl)-)
139572-68-2 structure
Product Name:Acetamide, 2,2,2-trichloro-N-(2,6-dichloro-4-nitrophenyl)-
CAS No:139572-68-2
MF:C8H3Cl5N2O3
MW:352.386017084122
CID:1275392
PubChem ID:15728418
Update Time:2025-04-20
Acetamide, 2,2,2-trichloro-N-(2,6-dichloro-4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, 2,2,2-trichloro-N-(2,6-dichloro-4-nitrophenyl)-
- 2,2,2-trichloro-N-(2,6-dichloro-4-nitrophenyl)acetamide
- DTXSID90577539
- 139572-68-2
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- Inchi: 1S/C8H3Cl5N2O3/c9-4-1-3(15(17)18)2-5(10)6(4)14-7(16)8(11,12)13/h1-2H,(H,14,16)
- InChI Key: BFAYFZGVHYWIBE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1NC(C(Cl)(Cl)Cl)=O)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 349.85889
- Monoisotopic Mass: 349.858630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 72.24
Acetamide, 2,2,2-trichloro-N-(2,6-dichloro-4-nitrophenyl)- Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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